4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide

• IUPAC Name: 4,5-dimethyl-N-[1-(oxolan-2-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C13H19NO2S/c1-8-10(3)17-7-11(8)13(15)14-9(2)12-5-4-6-16-12/h7,9,12H,4-6H2,1-3H3,(H,14,15)
• InChI Key: OUHIBRAHDCVAMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NC(C)C2CCCO2)C
• Molecular Formula: C13H19NO2S
• Molecular Weight: 253.36 g/mol

Description

4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide, also known as DMFEC, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMFEC is a thiophene derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide is not yet fully understood, but it is thought to involve the modulation of various signaling pathways in the brain. 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide has been shown to increase the expression of antioxidant enzymes and reduce oxidative stress, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide has been shown to exhibit a range of biochemical and physiological effects, including anti-inflammatory and anti-apoptotic properties. It has also been shown to increase the expression of various growth factors and promote neurite outgrowth, which may be beneficial for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide is that it is relatively easy to synthesize and purify, making it a convenient compound for laboratory experiments. However, one limitation is that its mechanism of action is not yet fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide. One area of interest is the development of more potent and selective analogs of 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide that may have improved therapeutic potential. Additionally, further studies are needed to fully elucidate the mechanism of action of 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide involves several steps, including the reaction of 2-acetylthiophene with ethyl 2-bromoacetate to form 4,5-dimethyl-3-ethoxycarbonylthiophene. This compound is then reacted with sodium hydride and tetrahydrofuran to produce 4,5-dimethyl-3-thiophenecarboxylic acid. Finally, this acid is reacted with N-(2-bromoethyl)tetrahydrofuran-2-carboxamide to yield 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide.

Scientific Research Applications

4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. In particular, 4,5-dimethyl-N-[1-(tetrahydro-2-furanyl)ethyl]-3-thiophenecarboxamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.